Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2-(2,5-dioxopyrrolidin-1-yl)acetamido)-4-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 5-(1,3-benzodioxol-5-ylmethyl)-2-[[2-(2,5-dioxopyrrolidin-1-yl)acetyl]amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C22H22N2O7S/c1-3-29-22(28)20-12(2)16(9-13-4-5-14-15(8-13)31-11-30-14)32-21(20)23-17(25)10-24-18(26)6-7-19(24)27/h4-5,8H,3,6-7,9-11H2,1-2H3,(H,23,25)
• InChI Key: PIESEOCBNFYPOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)CC2=CC3=C(C=C2)OCO3)NC(=O)CN4C(=O)CCC4=O
• Molecular Formula: C22H22N2O7S
• Molecular Weight: 458.5 g/mol

Description

Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2-(2,5-dioxopyrrolidin-1-yl)acetamido)-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H22N2O7S and its molecular weight is 458.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques and Crystal Structure : The synthesis of related compounds involves intricate techniques, contributing to the understanding of molecular structures and interactions. For example, the synthesis of ethyl 2-(benzo[d]oxazol-2-yl)-5-oxo-3-(o-tolylamino)-2,5-dihydroisoxazole-4-carboxylate revealed its crystal structure and intramolecular hydrogen bond dynamics, aiding in the comprehension of molecular geometry and electron distribution (Marjani, 2013).

• Chemical Reactions and Derivatives : The chemical behavior of similar compounds under various conditions can inform the synthesis of new derivatives with potential applications. The interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with arylidinemalononitrile derivatives in different solutions is a prime example, leading to the formation of various carboxylate derivatives (Mohamed, 2021).

Material Science and Dye Synthesis

• Complexation with Metals for Dye Synthesis : The compound's potential in material science, specifically in dye synthesis, is demonstrated by the synthesis of related disperse dyes and their complexation with metals like copper, cobalt, and zinc. This research highlights its application in textile industries for coloring fabrics (Abolude et al., 2021).

Pharmaceutical and Biological Research

• Nootropic Agents Synthesis : The synthesis of compounds related to Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2-(2,5-dioxopyrrolidin-1-yl)acetamido)-4-methylthiophene-3-carboxylate could be pivotal in creating nootropic agents. This research can lead to the development of drugs enhancing cognitive function (Valenta et al., 1994).

• Antimicrobial Activity : Studies on the antimicrobial properties of similar benzoxazole derivatives provide insights into developing new antimicrobial agents, which can be crucial in combating various infections (Balaswamy et al., 2012).